1-Phenyl-2-(thiazol-2-yl)ethanone

• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol
• IUPAC Name: 1-phenyl-2-(1,3-thiazol-2-yl)ethanone
• InChI: InChI=1S/C11H9NOS/c13-10(8-11-12-6-7-14-11)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: XKXFSDXYLHGCFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC2=NC=CS2

Description

1-Phenyl-2-(thiazol-2-yl)ethanone is a useful research compound. Its molecular formula is C11H9NOS and its molecular weight is 203.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methylthiazole (500 mg, 5.1 mmol) in anhydrous THF (10 mL) at −78° C. under nitrogen was added dropwise n-BuLi (2.5 mol/L, 2.0 mL), after being stirred at this temperature for 1 hour, a solution of ethyl benzoate (1.1 g, 7.3 mmol) in anhydrous THF (5 mL) was added, and the reaction mixture was stirred at room temperature overnight. When TLC (PE:EtOAc=7:1) indicated that the starting materials were consumed, water was added to quench the reaction, and the aqueous layer extracted with EtOAc (10 mL×3). The combined organic layer was washed with brine (10 mL), dried over Na2SO4, filtered, concentrated, and purified by column chromatography (PE:EtOAc=15:1) to afford Intermediate 3 as a yellow oil (170 mg, yield: 17.0%).